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Abstract

Flufenoxuron is a potent insecticide and acaricide belonging to the benzoylurea class of
chemicals. Its mode of action involves the inhibition of chitin synthesis, a crucial process in the
development of insects and mites, leading to mortality during molting. This technical guide
provides a comprehensive overview of the core physical and chemical properties of
Flufenoxuron, intended to serve as a vital resource for researchers, scientists, and
professionals engaged in drug development and pest management. The document
summarizes key quantitative data in structured tables, outlines standardized experimental
protocols for property determination, and includes detailed visualizations of its mechanism of
action and a representative experimental workflow.

Chemical Identity and Structure

Flufenoxuron is chemically identified as N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-
fluorophenyl]carbamoyl]-2,6-difluorobenzamide[1][2][3]. Its unique structure, featuring multiple
halogen substitutions, is pivotal to its biological activity and physicochemical characteristics.

Table 1: Chemical Identification of Flufenoxuron
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Identifier Value
N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-

IUPAC Name fluorophenyl]carbamoyl]-2,6-
difluorobenzamide[1][2][3]

CAS Number 101463-69-8[1][2][4]

Molecular Formula

C21H11CIFsN203[1][2][4]

Molecular Weight

488.77 g/mol [2][4]

Chemical Class

Benzoylurea[?2]

Physicochemical Properties

The physicochemical properties of Flufenoxuron dictate its environmental fate, bioavailability,

and formulation requirements. These properties have been determined using standardized

methodologies, primarily following the Organization for Economic Co-operation and

Development (OECD) guidelines for the testing of chemicals[3][5].

Table 2: Physical and Chemical Properties of Flufenoxuron

Property Value

Melting Point 169-172 °C (decomposes)[1][4]
Boiling Point Decomposes before boiling[6]
Density 1.57 g/mL[1]

Vapor Pressure

6.52 x 107 mPa at 20 °CJ[1]

pKa 10.1 (calculated)[1]

Colorless crystals or white crystalline powder[1]
Appearance

[2]
Odor Odorless[1]

Table 3: Solubility of Flufenoxuron in Various Solvents
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Solvent Solubility (g/L at 20-25 °C)
Water 0.000004 (at 25 °C)[4]
Acetone 73.8[1]

Cyclohexane 95[1]

Dichloromethane 18.8[1]

n-Hexane 0.11[1]

Methanol 3.5[1]

Xylene 6[1]

Experimental Protocols for Property Determination

The determination of the physicochemical properties of Flufenoxuron adheres to
internationally recognized standards to ensure data quality and comparability. The following are
generalized protocols based on OECD guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point is determined using the capillary method[3][4][7]. A small amount of finely
powdered Flufenoxuron is packed into a capillary tube, which is then placed in a calibrated
heating apparatus. The temperature is gradually increased, and the range from the initial
melting point (first appearance of liquid) to the final melting point (complete liquefaction) is
recorded.

Water Solubility Determination (OECD Guideline 105)

The flask method is suitable for determining the low water solubility of Flufenoxuron[6][8][9]
[10][11]. An excess amount of the substance is added to a flask containing purified water. The
flask is then agitated at a constant temperature until equilibrium is reached. The solution is
subsequently centrifuged or filtered, and the concentration of Flufenoxuron in the aqueous
phase is determined by a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC).
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Vapor Pressure Determination (OECD Guideline 104)

Given the low vapor pressure of Flufenoxuron, a gas saturation method is appropriate[12][13]
[14][15]. A stream of inert gas is passed through or over a sample of the substance at a known
temperature and flow rate for a specific time. The amount of substance transported by the gas
is then trapped and quantified. The vapor pressure is calculated from the amount of substance
and the total volume of gas passed.

pKa Determination (OECD Guideline 112)

The dissociation constant (pKa) can be determined by potentiometric titration[16]. A solution of
Flufenoxuron in a suitable solvent mixture (e.g., water/methanol) is titrated with a
standardized solution of a strong acid or base. The pH of the solution is monitored throughout
the titration, and the pKa is calculated from the titration curve.

Mechanism of Action: Inhibition of Chitin
Biosynthesis

Flufenoxuron's insecticidal and acaricidal activity stems from its potent inhibition of chitin
synthesis[6]. Chitin is a vital structural component of the exoskeleton of arthropods. By
disrupting the formation of chitin, Flufenoxuron interferes with the molting process, leading to
developmental abnormalities and ultimately, death of the immature stages.

Click to download full resolution via product page

Caption: Insect Chitin Biosynthesis Pathway and the Site of Flufenoxuron Inhibition.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://books.google.cn/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-104-kimyasallarin-testi---buhar-basinci-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.oecd.org/en/publications/test-no-112-dissociation-constants-in-water_9789264069725-en.html
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/product/b033157?utm_src=pdf-body-img
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Evaluation of Chitin
Synthesis Inhibitors

The evaluation of chitin synthesis inhibitors like Flufenoxuron typically involves a series of
bioassays to determine their efficacy against target pests. A generalized workflow for such an

evaluation is presented below.
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Caption: Generalized Experimental Workflow for Evaluating the Efficacy of Flufenoxuron.
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Conclusion

This technical guide provides a consolidated resource on the physical and chemical properties
of Flufenoxuron, its mode of action, and standardized methodologies for its evaluation. The
presented data and visualizations are intended to support further research and development in
the fields of pesticide science and drug discovery. A thorough understanding of these core
properties is essential for the safe and effective application of Flufenoxuron in pest
management programs and for the exploration of novel chemical entities with similar modes of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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